Cas no 58936-28-0 (3-(2-methylpropoxy)propanenitrile)

• Product Name: 3-(2-methylpropoxy)propanenitrile
• CAS No: 58936-28-0
• MF: C₇H₁₃NO
• MW: 127.184221982956
• CID: 376040
• PubChem ID: 100890
• Update Time: 2025-04-19

3-(2-methylpropoxy)propanenitrile Chemical and Physical Properties

Names and Identifiers

• Propanenitrile,3-(2-methylpropoxy)-
• 3-(2-methylpropoxy)propanenitrile
• 3-(2-methylpropoxy)propiononitrile
• DTXSID00207678
• CS-0207850
• AKOS000173349
• BS-29197
• NS00034045
• EN300-56910
• beta-isobutoxypropionitrile
• 58936-28-0
• SCHEMBL10947431
• EINECS 261-507-2
• Z317037868

• Inchi： 1S/C7H13NO/c1-7(2)6-9-5-3-4-8/h7H,3,5-6H2,1-2H3
• InChI Key： PHLODXGIZNXWBL-UHFFFAOYSA-N
• SMILES： O(CCC#N)CC(C)C

Computed Properties

• Exact Mass: 127.09979
• Monoisotopic Mass: 127.099714
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 9
• Rotatable Bond Count: 4
• Complexity: 101
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 33
• XLogP3: 1.1

Experimental Properties

• Density: 1.3±0.1 g/cm3
• Boiling Point: 313.1±15.0 °C at 760 mmHg
• Flash Point: 143.2±20.4 °C
• Refractive Index: 1.414
• PSA: 33.02
• Vapor Pressure: 0.0±0.7 mmHg at 25°C

3-(2-methylpropoxy)propanenitrile Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Nitriles
• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Organic cyanides Nitriles